(2S)-2-(2,3-Dihydro-1H-inden-5-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-2-(2,3-Dihydro-1H-inden-5-yl)propanoic acid, also known as 2,3-dihydroxy-1-indanone-5-propionic acid (DHPA), is a synthetic compound that has been studied for its potential use in treating neurological disorders. DHPA is structurally similar to dopamine, a neurotransmitter that plays a key role in regulating movement, motivation, and reward.
Mechanism of Action
DHPA works by inhibiting the enzyme monoamine oxidase (MAO), which is responsible for breaking down dopamine in the brain. By inhibiting MAO, DHPA allows dopamine levels to increase, leading to improved neurotransmission and potentially improved symptoms of neurological disorders.
Biochemical and Physiological Effects:
In addition to its effects on dopamine levels, DHPA has been shown to have antioxidant properties and to protect neurons from oxidative stress. It has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
One advantage of using DHPA in lab experiments is its ability to selectively inhibit MAO-B, an enzyme that is primarily responsible for breaking down dopamine in the brain. This allows researchers to study the effects of dopamine specifically, without interfering with other neurotransmitters. However, DHPA has also been shown to have some toxicity at high doses, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on DHPA. One area of interest is its potential use in treating other neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, researchers may explore the use of DHPA in combination with other drugs or therapies to enhance its effectiveness. Finally, further studies are needed to fully understand the safety and toxicity of DHPA, particularly at high doses.
Synthesis Methods
DHPA can be synthesized through a multi-step process that involves the condensation of 2,3-dihydro-1H-inden-5-ol with propanoic acid in the presence of a catalyst. The resulting product is then purified through recrystallization.
Scientific Research Applications
DHPA has been studied for its potential use in treating neurological disorders such as Parkinson's disease and schizophrenia. In animal studies, DHPA has been shown to increase dopamine levels in the brain, which may help to alleviate symptoms of these disorders.
properties
IUPAC Name |
(2S)-2-(2,3-dihydro-1H-inden-5-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-8(12(13)14)10-6-5-9-3-2-4-11(9)7-10/h5-8H,2-4H2,1H3,(H,13,14)/t8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITXZGGXWFWJKSF-QMMMGPOBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(CCC2)C=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC2=C(CCC2)C=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.